Cas no 2227814-43-7 ((2R)-4-(2-methylpyridin-4-yl)butan-2-ol)

• Product Name: (2R)-4-(2-methylpyridin-4-yl)butan-2-ol
• CAS No: 2227814-43-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6206892
• PubChem ID: 165692148
• Update Time: 2025-10-31

(2R)-4-(2-methylpyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-methylpyridin-4-yl)butan-2-ol
• EN300-1735526
• 2227814-43-7

• Inchi： 1S/C10H15NO/c1-8-7-10(5-6-11-8)4-3-9(2)12/h5-7,9,12H,3-4H2,1-2H3/t9-/m1/s1
• InChI Key： UYBSZQVDIINYCA-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(2-methylpyridin-4-yl)butan-2-ol

Introduction to (2R)-4-(2-methylpyridin-4-yl)butan-2-ol (CAS No. 2227814-43-7)

(2R)-4-(2-methylpyridin-4-yl)butan-2-ol, with the CAS number 2227814-43-7, is a chiral compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a chiral center and a substituted pyridine ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of (2R)-4-(2-methylpyridin-4-yl)butan-2-ol consists of a butanol moiety attached to a 2-methylpyridine ring. The presence of the chiral center at the butanol group imparts optical activity to the molecule, which is crucial for its biological and pharmaceutical applications. The compound's molecular formula is C₁₀H₁₅NO, and its molecular weight is approximately 165.23 g/mol.

Recent research has highlighted the importance of chiral compounds in drug discovery and development. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), can significantly influence the pharmacological properties of a drug. One enantiomer may be more effective or have fewer side effects compared to its mirror image. In this context, (2R)-4-(2-methylpyridin-4-yl)butan-2-ol has been studied for its potential as a building block in the synthesis of enantiomerically pure drugs.

The synthesis of (2R)-4-(2-methylpyridin-4-yl)butan-2-ol typically involves several steps, including the formation of the pyridine ring, introduction of the methyl group, and the addition of the butanol moiety with control over chirality. Various methods have been reported in the literature, such as asymmetric hydrogenation, enzymatic resolution, and chiral auxiliary-mediated synthesis. These methods aim to achieve high enantiomeric excess (ee) and yield, which are critical for pharmaceutical applications.

In terms of biological activity, (2R)-4-(2-methylpyridin-4-yl)butan-2-ol has shown promise in several areas. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. This property makes it a candidate for the development of drugs targeting metabolic disorders such as diabetes and obesity. Additionally, preliminary research suggests that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions like arthritis and other inflammatory diseases.

The safety profile of (2R)-4-(2-methylpyridin-4-yl)butan-2-ol is another important aspect that has been investigated. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, (2R)-4-(2-methylpyridin-4-yl)butan-2-ol (CAS No. 2227814-43-7) is a promising chiral compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for the synthesis of novel drugs targeting various diseases. Ongoing research continues to explore its full range of applications and optimize its synthesis for large-scale production.